Cas no 522646-18-0 ((R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine)

• Product Name: (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine
• CAS No: 522646-18-0
• MF: C₁₉H₂₅NO₂
• MW: 299.40730547905
• CID: 1029129
• PubChem ID: 11335556
• Update Time: 2025-06-12

(R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine
• LogP
• (2R)-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylpropan-1-amine
• 522646-18-0
• (r)-[2-(3,4-dimethoxy-phenyl)-ethyl]-(2-phenyl-propyl)-amine
• QBPDTUOJPLQZSD-HNNXBMFYSA-N
• DTXSID60462786
• SCHEMBL6094349

• Inchi： 1S/C19H25NO2/c1-15(17-7-5-4-6-8-17)14-20-12-11-16-9-10-18(21-2)19(13-16)22-3/h4-10,13,15,20H,11-12,14H2,1-3H3/t15-/m0/s1
• InChI Key： QBPDTUOJPLQZSD-HNNXBMFYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC[C@H](C)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 299.18865
• Monoisotopic Mass: 299.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine

Comprehensive Overview of (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine (CAS No. 522646-18-0)

(R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine, with the CAS number 522646-18-0, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of phenethylamine derivatives, which are widely studied for their potential applications in medicinal chemistry. The (R)-enantiomer of this molecule is particularly noteworthy due to its stereospecific interactions with biological targets, making it a subject of interest for drug discovery and development.

The molecular structure of (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine features a phenylpropan-1-amine backbone substituted with a 3,4-dimethoxyphenethyl group. This structural motif is often associated with compounds that exhibit affinity for neurotransmitter receptors, particularly those involved in the central nervous system. Researchers have explored its potential as a precursor or intermediate in the synthesis of more complex molecules, leveraging its chiral center for enantioselective reactions.

In recent years, the demand for chiral amines like (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantiopure pharmaceuticals. This compound's CAS 522646-18-0 identifier is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research. Its applications span from neurological studies to the development of novel therapeutic agents, aligning with the broader trend toward personalized medicine.

One of the key advantages of (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine is its versatility in synthetic chemistry. The 3,4-dimethoxy substitution on the phenethyl moiety enhances its solubility and stability, while the phenylpropan-1-amine core provides a robust scaffold for further functionalization. These properties make it a valuable building block for researchers working on drug design and biochemical probes.

The compound's chirality is another focal point for scientists. Enantiomers often exhibit distinct pharmacological profiles, and the (R)-configuration of this amine can lead to unique interactions with enzymes or receptors. This has prompted investigations into its potential role in neuroprotection or cognitive enhancement, topics that resonate with current health and wellness trends. Users searching for "chiral amine synthesis" or "phenethylamine derivatives" will find this compound particularly relevant.

From a technical standpoint, CAS 522646-18-0 is often referenced in patents and scholarly articles discussing asymmetric catalysis and green chemistry. The push for sustainable synthetic methods has elevated the importance of compounds like (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine, which can be produced with high enantiomeric purity using environmentally friendly protocols. This aligns with the broader scientific community's focus on reducing waste and improving efficiency in chemical manufacturing.

In summary, (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine (CAS 522646-18-0) is a multifaceted compound with significant potential in both academic and industrial settings. Its chiral nature, structural versatility, and relevance to cutting-edge research make it a valuable asset for chemists and pharmacologists alike. As the demand for enantiopure compounds continues to rise, this molecule is poised to remain a key player in the advancement of medicinal chemistry and drug discovery.